{[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid

• Molecular Formula: C12H14ClNO3S
• Molecular Weight: 287.76 g/mol
• IUPAC Name: 2-[[1-(5-chlorothiophen-2-yl)cyclohexyl]amino]-2-oxoacetic acid
• InChI: InChI=1S/C12H14ClNO3S/c13-9-5-4-8(18-9)12(6-2-1-3-7-12)14-10(15)11(16)17/h4-5H,1-3,6-7H2,(H,14,15)(H,16,17)
• InChI Key: VQTKRGAELWAYAG-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C2=CC=C(S2)Cl)NC(=O)C(=O)O

Description

{[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid, also known as CTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTAA is a member of the class of compounds known as N-substituted glycine derivatives, and it has been found to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has been found to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation, immune response, and cell proliferation.
Biochemical and Physiological Effects:
{[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and inflammation. {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has also been found to reduce fever in animal models of pyrexia. In addition, {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has also been found to exhibit antimicrobial activity against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

{[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to exhibit a wide range of biological activities. However, {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid. One area of interest is the development of novel {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the mechanism of action of {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid and its derivatives, with the goal of identifying new targets for drug development. Finally, there is a need for further studies to evaluate the safety and efficacy of {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid and its derivatives in humans, with the goal of developing new therapies for inflammatory diseases, cancer, and infectious diseases.

Synthesis Methods

The synthesis of {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid involves the reaction of 5-chlorothiophene-2-carboxylic acid with cyclohexylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then treated with oxalyl chloride to form the corresponding acid chloride, which is subsequently reacted with glycine to yield {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid.

Scientific Research Applications

{[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. {[1-(5-Chlorothien-2-yl)cyclohexyl]amino}(oxo)acetic acid has also been found to possess antimicrobial activity against a variety of bacterial and fungal strains.